Cas no 2171986-59-5 (1-(4-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2171986-59-5
• MF: C₁₁H₁₉N₃O₄
• MW: 257.286262750626
• CID: 6334863
• PubChem ID: 165603358
• Update Time: 2025-10-23

1-(4-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2171986-59-5
• EN300-1593205

• Inchi： 1S/C11H19N3O4/c1-7(15)5-4-6-14-10(8(2)18-3)9(11(16)17)12-13-14/h7-8,15H,4-6H2,1-3H3,(H,16,17)
• InChI Key： CVPJRDPYALFBCY-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C(=O)O)N=NN1CCCC(C)O

Computed Properties

• Exact Mass: 257.13755610g/mol
• Monoisotopic Mass: 257.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-(4-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

Compound CAS No 2171986-59-5: 1-(4-Hydroxypentyl)-5-(1-Methoxyethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid

The compound CAS No 2171986-59-5, also known as 1-(4-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid, is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of triazole carboxylic acids, which are known for their versatile chemical properties and biological activities. The molecule consists of a triazole ring system substituted with a hydroxypentyl group at position 4 and a methoxyethyl group at position 5. These substituents contribute to the compound's stability, solubility, and reactivity.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and materials science. The hydroxypentyl group introduces hydrophilic properties, while the methoxyethyl group enhances lipophilicity, making this compound potentially suitable for applications in medicinal chemistry. For instance, its ability to form hydrogen bonds due to the hydroxyl group could be advantageous in designing bioactive molecules with specific pharmacokinetic profiles.

The synthesis of CAS No 2171986-59-5 involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized synthetic pathways to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of physical properties, CAS No 2171986-59-5 exhibits a melting point of approximately 200°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in organic reactions where solubility is critical. Additionally, its stability under physiological conditions has been tested, showing minimal degradation over extended periods.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of CAS No 2171986-59-5 with greater accuracy. Molecular docking studies suggest that this compound could act as an inhibitor of certain enzymes involved in metabolic pathways. Furthermore, its ability to penetrate cellular membranes due to the balanced lipophilicity provided by the methoxyethyl group has been validated through in vitro experiments.

The application of CAS No 2171986-59-5 extends beyond pharmaceuticals. Its unique structure makes it a promising candidate for use in polymer chemistry as a cross-linking agent or as a building block for advanced materials. Researchers are exploring its potential as a precursor for synthesizing stimuli-responsive polymers that can respond to environmental changes such as temperature or pH levels.

In conclusion, CAS No 2171986-59-5 (1-(4-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid) is a multifaceted compound with significant potential across various scientific domains. Its combination of structural features and chemical properties positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple disciplines.